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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168 Get Quote

Technical Guide: 3,5-Dichlorobenzoic-d3 Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a certified Safety Data Sheet (SDS). While the information provided is based

on available data for the closely related compound 3,5-Dichlorobenzoic acid, the toxicological

and physicochemical properties of 3,5-Dichlorobenzoic-d3 Acid have not been fully

investigated. Always consult a certified SDS and conduct a thorough risk assessment before

handling this chemical.

Introduction
3,5-Dichlorobenzoic-d3 acid (CAS No. 1219803-99-2) is a deuterated analog of 3,5-

Dichlorobenzoic acid.[1] Deuterated compounds are of significant interest in pharmaceutical

and metabolic research as they can be used as internal standards for mass spectrometry-

based quantification, to probe reaction mechanisms, and to potentially alter metabolic

pathways of parent compounds. This guide provides a summary of the available safety

information, physicochemical properties, and handling procedures for 3,5-Dichlorobenzoic-d3
acid, primarily based on data from its non-deuterated counterpart.
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The quantitative data available for 3,5-Dichlorobenzoic acid is summarized below. It is

anticipated that the properties of the deuterated form will be very similar.

Physicochemical Properties
Property Value Source

Molecular Formula C₇HD₃Cl₂O₂ N/A

Molecular Weight 194.03 g/mol (calculated) N/A

Appearance White to beige powder/crystals [2][3]

Melting Point 182-189 °C [4]

Water Solubility Sparingly soluble [5]

Organic Solvent Solubility Soluble in ethanol and acetone [2][5]

Toxicological Data
Specific LD50 or LC50 data for 3,5-Dichlorobenzoic acid are not readily available in the

searched resources. The primary hazards are related to irritation.

Hazard Description Source

Eye Irritation Causes serious eye irritation. [3][6]

Skin Irritation Causes skin irritation. [3][6]

Respiratory Irritation
May cause respiratory tract

irritation.
[3][6]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.

[3]

Hazard Identification and Safety Precautions
Based on the available data for 3,5-Dichlorobenzoic acid, the deuterated compound should be

handled as a hazardous substance.
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GHS Hazard Classification
Skin Irritation: Category 2[6]

Eye Irritation: Category 2[6]

Specific target organ toxicity – single exposure (Respiratory tract irritation): Category 3[6]

Recommended Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Lab coat and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator is recommended.

Experimental Protocols
General Handling Protocol for Solid Aromatic Acids
This protocol provides a general guideline for handling 3,5-Dichlorobenzoic-d3 Acid in a

laboratory setting.

Risk Assessment: Before beginning any work, perform a thorough risk assessment specific

to the planned experiment.

Engineering Controls: All weighing and handling of the solid compound should be performed

in a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Don appropriate PPE as outlined in Section 3.2.

Dispensing: Carefully weigh the desired amount of the compound on a tared weigh boat or

glassine paper within the fume hood. Avoid generating dust.

Dissolution: If preparing a solution, add the solid to the solvent slowly and stir to dissolve. Be

aware of potential exothermic reactions, although unlikely with this compound.
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Waste Disposal: Dispose of all waste, including contaminated PPE and weighing materials,

in a properly labeled hazardous waste container.

Decontamination: Clean the work area thoroughly with an appropriate solvent and

decontaminating solution after completion of the work.

Hygiene: Wash hands thoroughly with soap and water after handling the compound.

Biological Activity and Signaling Pathways
While specific signaling pathways in drug development are not well-documented, the

mechanism of action of 3,5-Dichlorobenzoic acid as a herbicide is known. It acts by inhibiting

the enzyme protoporphyrinogen oxidase (PPO) in plants, a key enzyme in the chlorophyll

biosynthesis pathway.[2]

Chlorophyll Biosynthesis Pathway

Herbicidal Action

Glutamate Protoporphyrinogen_IXMultiple Steps Protoporphyrin_IX

PPO
(Protoporphyrinogen Oxidase) ChlorophyllMultiple Steps

3,5-Dichlorobenzoic Acid PPO
Inhibition
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Herbicidal mechanism of 3,5-Dichlorobenzoic acid.

Emergency Procedures
The following diagrams illustrate the recommended workflow for handling exposures and spills.

Personal Exposure Response Workflow
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Exposure

Assess Exposure Type

Flush with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Skin

Flush eyes with plenty of water for at least 15 minutes.

Eye

Move to fresh air.

Inhalation

Rinse mouth with water.
Do NOT induce vomiting.

Ingestion

Seek Medical Attention

Click to download full resolution via product page

Workflow for responding to personal exposure.

Spill Response Workflow
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Spill_Occurs

Evacuate immediate area

If necessary

Don appropriate PPE

Ensure safety

Contain the spill with absorbent material

Carefully sweep or vacuum solid material.
Avoid generating dust.

Place spilled material into a labeled,
sealed container for hazardous waste.

Clean the spill area with a suitable solvent.

Dispose of all contaminated materials
as hazardous waste.

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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